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Compound of Interest

Compound Name: Basketane

CAS No.: 5603-27-0

Cat. No.: B15799688

Get Quote

Basketane (C₁₀H₁₂), known formally by its IUPAC name pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane,

is a polycyclic alkane renowned for its unique basket-shaped molecular structure.[1][2][3] First

synthesized in 1966, this highly strained molecule has become a significant subject of interest

for researchers in organic chemistry and drug development.[2] Its rigid, cage-like framework

serves as an excellent model for studying the effects of molecular strain and the reactivity of

complex ring systems. This guide provides a comparative overview of the experimental data

and computational models used to characterize Basketane, offering valuable insights for

researchers, scientists, and professionals in drug discovery.

Quantitative Data Comparison
The physical, spectroscopic, and thermochemical properties of Basketane have been

characterized through both laboratory experiments and computational analysis. The synergy

between these two approaches provides a more complete understanding of the molecule's

behavior.

Table 1: Physical and Chemical Properties
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Property Experimental Value
Computational
Value/Method

Source(s)

Molecular Formula C₁₀H₁₂
C₁₀H₁₂ (from

structure)
[1][2][3]

Molar Mass Not specified 132.20 g/mol [2][3]

Melting Point 58-61 °C
Not typically

calculated
[1][4]

Boiling Point ~185 °C (estimated)
184.8 °C at 760

mmHg
[1][4]

Density Not specified 1.302 g/cm³ [1][4]

IUPAC Name
Pentacyclo[4.4.0.0²,⁵.

0³,⁸.0⁴,⁷]decane

Derived from

structural topology
[1][5]

CAS Number 5603-27-0 Not applicable [2][3]

Table 2: Spectroscopic and Thermochemical Properties
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Property
Experimental
Observation

Computational
Insight

Source(s)

¹H and ¹³C NMR

Exhibits a limited

number of signals,

confirming the

molecule's high

symmetry. The

absence of signals in

the 4.5-6.5 ppm

region verifies its

saturated nature.[1]

Ab initio calculations

can predict NMR

shielding and spin-

spin coupling

constants, correlating

molecular geometry

with spectral output.[6]

[1]

Strain Energy

Reflected in high heat

of combustion and

susceptibility to

rearrangements and

hydrogenolysis.[1][2]

Estimated to exceed

100 kcal/mol. This

value is significantly

higher than that of

norbornane (~17

kcal/mol) but less than

that of cubane (~159-

169 kcal/mol).[1][7][8]

[1][2]

Experimental Protocols
Synthesis of Basketane via Diels-Alder Reaction
One of the original syntheses of Basketane, developed in 1966, remains a classic example of

constructing complex cage-like molecules.[1][2] The workflow involves a sequence of

cycloaddition, photoisomerization, and hydrogenation steps.

Methodology:

[4+2] Cycloaddition: A Diels-Alder reaction is performed between cyclooctatetraene (the

diene) and maleic anhydride (the dienophile) to produce a polycyclic anhydride adduct.[1][2]

Photochemical [2+2] Cycloaddition: The resulting adduct undergoes intramolecular

photoisomerization, typically in an acetone solvent, to form the characteristic caged

anhydride structure. This step has a reported yield of approximately 40%.[1][2]
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Hydrolysis and Decarboxylation: The anhydride is hydrolyzed, and subsequent treatment

with lead tetraacetate yields the unsaturated intermediate, basketene.[2]

Hydrogenation: The final step involves the hydrogenation of basketene to the fully saturated

Basketane molecule.[2]

Spectroscopic Analysis Protocol
The structural confirmation of Basketane relies heavily on Nuclear Magnetic Resonance

(NMR) spectroscopy.

Methodology:

Sample Preparation: A sample of purified Basketane is dissolved in a deuterated solvent,

such as chloroform-d (CDCl₃).

Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer. The resulting

spectra for Basketane are relatively simple due to its high degree of symmetry, which is a

key indicator of its rigid, cage-like structure.[1]

Spectral Analysis: The chemical shifts, signal multiplicities, and integration values are

analyzed to confirm the connectivity and chemical environments of the hydrogen and carbon

atoms, respectively.

Visualizing Key Processes
Logical Workflow for Basketane Synthesis
The multi-step synthesis of Basketane can be visualized as a logical progression from

common starting materials to the final complex structure.
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Caption: Logical workflow for the synthesis of Basketane.
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Proposed Workflow for In Silico Bioactivity Prediction
While no specific biological activity has been reported for Basketane, its unique, rigid scaffold

makes it an interesting candidate for drug discovery. Computational methods provide a

resource-efficient first pass to predict its potential as a bioactive molecule.[9][10]
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Caption: A proposed workflow for the in silico prediction of bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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